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Compound of Interest

Compound Name: 2,2-Dichlorohexanal

CAS No.: 57024-78-9

Cat. No.: B1608203 Get Quote

Executive Summary & Immediate Safety Directive
2,2-Dichlorohexanal (CAS 57024-78-9) is a halogenated aliphatic aldehyde presenting

specific risks of aquatic toxicity, skin irritation, and potential polymerization. Unlike simple

organic solvents, it cannot be disposed of via standard non-halogenated waste streams due to

the formation of hydrochloric acid (HCl) and toxic byproducts (dioxins/furans) upon incomplete

combustion.

Core Directive: This material must be segregated into Halogenated Organic Waste streams

destined for high-temperature incineration with flue gas scrubbing. Under no circumstances

should this chemical be discharged into municipal sewer systems or mixed with strong

oxidizers.

Chemical Profile & Hazard Identification
Effective disposal requires understanding the chemical's stability and reactivity profile.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1608203?utm_src=pdf-interest
https://www.benchchem.com/product/b1608203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number 57024-78-9
Use for waste manifesting and

inventory tracking.

Flash Point ~65.8°C (150°F)

Classified as Combustible

(Class IIIA). Not typically

RCRA "Ignitable" (D001)

unless mixed with lower

flashpoint solvents.

Boiling Point 175.3°C

Low volatility reduces

inhalation risk during transfer,

but surface contamination

persists.

Density 1.144 g/cm³

Denser than water. Sinks in

aqueous phases, complicating

spill cleanup.

Reactivity Electrophilic

-chloro substitution increases

carbonyl reactivity.[1] Prone to

hydration (gem-diol formation)

and oxidation.

Critical Hazards
Aquatic Toxicity: Chlorinated aldehydes are persistent and toxic to aquatic life. Sewer

discharge is a violation of the Clean Water Act (CWA).

Peroxide Formation: Like many aldehydes, 2,2-dichlorohexanal can auto-oxidize to form

unstable peroxides or carboxylic acids upon prolonged exposure to air.

Incompatible Mixtures:

Strong Oxidizers: Risk of exothermic reaction.

Strong Bases: Can induce dehydrohalogenation (elimination of HCl) or rapid

polymerization.
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Pre-Disposal Stabilization & Handling
Before moving waste to the central accumulation area, the generator must stabilize the

chemical.

Step 1: Peroxide & Stability Testing
Visual Inspection: Check for crystal formation (indicative of polymerization or severe

oxidation) or stratification.

Test Strip Validation: Use commercial peroxide test strips. If peroxides are detected (>100

ppm), the container must be treated as High Hazard/Reactive and stabilized (e.g., with

reducing agents like ferrous sulfate) before transport.

Step 2: Waste Segregation Logic
The presence of chlorine atoms mandates the "Halogenated" waste stream. Mixing with non-

halogenated solvents (like acetone or ethanol) significantly increases disposal costs and

violates incinerator acceptance criteria.
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Waste Generation:
2,2-Dichlorohexanal

Is it mixed with other chemicals?

Analyze Mixture Components

Yes

Stream A: Halogenated Organic Waste
(Blue Tag)

No (Pure)

Does mixture contain >1% Halogens?

Yes

Stream B: Non-Halogenated Solvent
(Clear/Red Tag)

No

Stream C: Aqueous Waste
(Only if <1% Organic)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2,2-dichlorohexanal waste. Note that even small

amounts of this compound dictate the "Halogenated" classification.

Disposal Workflow
This protocol defines the lifecycle of the waste from the laboratory bench to the final off-site

facility.

Operational Protocol
Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal containers if the waste is potentially acidic (due to HCl formation).
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Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the

container.

Constituents: "2,2-Dichlorohexanal" (Do not use abbreviations).[2][3]

Hazard Checkbox: Toxic, Irritant.[4]

Accumulation: Keep the container closed (vapor tight) in a secondary containment tray within

a Satellite Accumulation Area (SAA).
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Figure 2: Cradle-to-grave workflow for halogenated aldehyde disposal.

Regulatory Compliance (US Focus)
RCRA Characterization
While 2,2-dichlorohexanal is not explicitly listed on the EPA "P" or "U" lists, it is a

Characteristic Hazardous Waste if it exhibits toxicity or ignitability.

Waste Code: Generators should default to D001 (if flash point < 60°C in mixture) or

characterize based on toxicity. Due to the halogen content, it is often managed under generic

"Halogenated Solvent" codes (e.g., F001/F002 if spent solvents are involved, though strictly

these apply to specific lists; otherwise, it is non-specific hazardous waste).

Best Practice: Label as "Hazardous Waste - Toxic, Halogenated".

DOT Shipping Information
When preparing for off-site transport, the waste contractor will likely classify it under:

UN Number: UN 3082 (Environmentally hazardous substance, liquid, n.o.s.) or UN 2810

(Toxic liquid, organic, n.o.s.).
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Proper Shipping Name: Waste Toxic liquid, organic, n.o.s. (2,2-Dichlorohexanal).

Class: 9 or 6.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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